2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one
Overview
Description
2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one, commonly known as 4-Methylbenzodiazepine, is a heterocyclic compound with a benzodiazepine core structure. It is a synthetic molecule that has been studied extensively in recent years due to its potential applications in various scientific fields. This compound has been found to possess a wide range of biological activities, including anticonvulsant, anxiolytic, and sedative effects. In addition, 4-Methylbenzodiazepine has been identified as a potential therapeutic agent for the treatment of neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of 4-Methylbenzodiazepine is not yet fully understood. However, it is believed that this compound acts as an agonist of the gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for regulating neuronal excitability. By activating these receptors, 4-Methylbenzodiazepine is thought to reduce anxiety and produce sedative effects. Additionally, this compound is believed to bind to the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
4-Methylbenzodiazepine has been found to produce a wide range of biochemical and physiological effects. This compound has been found to possess anticonvulsant, anxiolytic, and sedative effects. Additionally, it has been found to possess analgesic and anti-inflammatory properties. Furthermore, 4-Methylbenzodiazepine has been found to possess neuroprotective properties, which may be useful for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Methylbenzodiazepine in laboratory experiments include its low cost and ease of synthesis. Additionally, this compound has been found to possess a wide range of biological activities, making it a useful tool for the study of drug metabolism and pharmacokinetics. However, there are some limitations to using 4-Methylbenzodiazepine in laboratory experiments. For example, this compound is not approved for therapeutic use, which may limit its use in clinical trials. Additionally, the long-term effects of this compound are not yet fully understood, making it difficult to assess its safety in humans.
Future Directions
The potential applications of 4-Methylbenzodiazepine are vast and varied. One potential future direction is the development of novel therapeutic agents based on this compound. Additionally, this compound could be used to develop new drugs for the treatment of neurological and psychiatric disorders. Furthermore, 4-Methylbenzodiazepine could be used to study the effects of drugs on the central nervous system. Finally, this compound could be used to develop new methods for drug delivery, such as transdermal patches or inhalers.
Scientific Research Applications
4-Methylbenzodiazepine has been studied extensively in recent years due to its potential applications in various scientific fields. This compound has been found to possess a wide range of biological activities, including anticonvulsant, anxiolytic, and sedative effects. In addition, 4-Methylbenzodiazepine has been identified as a potential therapeutic agent for the treatment of neurological and psychiatric disorders. This compound has also been used in the study of drug metabolism and pharmacokinetics. Furthermore, 4-Methylbenzodiazepine has been used to study the effects of drugs on the central nervous system.
properties
IUPAC Name |
2-(1H-benzimidazol-2-yl)-1-(4-methylphenyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O/c1-11-6-8-12(9-7-11)15(19)10-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTWLFZXAYBQAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CC2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801223912 | |
Record name | 2-(1H-Benzimidazol-2-yl)-1-(4-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801223912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
30.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49680666 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one | |
CAS RN |
568544-06-9 | |
Record name | 2-(1H-Benzimidazol-2-yl)-1-(4-methylphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=568544-06-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(1H-Benzimidazol-2-yl)-1-(4-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801223912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.